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Compound of Interest

Compound Name: Flupyrsulfuron

Cat. No.: B117110 Get Quote

In-Depth Technical Guide to Flupyrsulfuron-
methyl
This technical guide provides a comprehensive overview of the chemical and biological

properties of Flupyrsulfuron-methyl, a sulfonylurea herbicide. The information is intended for

researchers, scientists, and professionals in drug development and related fields.

Chemical Identity and Properties
Flupyrsulfuron-methyl is a selective, post-emergence herbicide used for the control of grass

and broadleaf weeds in cereal crops.[1] Its chemical formula is C₁₅H₁₄F₃N₅O₇S.[2]

Structural Information:

IUPAC Name: methyl 2-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-6-

(trifluoromethyl)pyridine-3-carboxylate[2]

CAS Number: 144740-53-4[2]

SMILES: COC1=CC(=NC(=N1)NC(=O)NS(=O)(=O)C2=C(C=CC(=N2)C(F)

(F)F)C(=O)OC)OC[2]

InChI: InChI=1S/C15H14F3N5O7S/c1-28-9-6-10(29-2)21-13(20-9)22-14(25)23-31(26,27)11-

7(12(24)30-3)4-5-8(19-11)15(16,17)18/h4-6H,1-3H3,(H2,20,21,22,23,25)[2]
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Quantitative Data Summary
The following table summarizes the key quantitative properties of Flupyrsulfuron-methyl.

Property Value Source

Molecular Weight 465.4 g/mol [2]

Accurate Mass 465.05660346 Da [2]

XLogP3-AA 1.9 [2]

Water Solubility 66.7 mg/L @ 25 °C (estimated) [3]

Flash Point 0.00 °C (estimated) [3]

Assay 95.00 to 100.00% [3]

Mode of Action: Inhibition of Acetolactate Synthase
Flupyrsulfuron-methyl belongs to the sulfonylurea class of herbicides, which act by inhibiting

the plant enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase

(AHAS).[1][4] This enzyme is crucial for the biosynthesis of the branched-chain amino acids:

valine, leucine, and isoleucine.[5][6] The inhibition of ALS leads to a cessation of cell division in

the shoots and roots of susceptible plants, ultimately resulting in plant death.[6][7]

The selectivity of Flupyrsulfuron-methyl in crops like wheat is due to the rapid metabolism of

the herbicide in the tolerant plant species.[1] Wheat and other tolerant plants can quickly break

down the compound, primarily through glutathione conjugation and O-demethylation, into non-

herbicidal products.[1]

Below is a diagram illustrating the inhibition of the branched-chain amino acid biosynthesis

pathway by Flupyrsulfuron-methyl.
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Inhibition of branched-chain amino acid synthesis by Flupyrsulfuron-methyl.

Experimental Protocols
Synthesis of Flupyrsulfuron-methyl
The commercial synthesis of Flupyrsulfuron-methyl is a multi-step process. While detailed

proprietary protocols are not publicly available, the general synthetic route involves the

following key steps:

Formation of Intermediates: The synthesis begins with the preparation of two key

intermediates: a pyrimidinyl amine and a trifluoromethyl-substituted pyridine sulfonyl

chloride.[8]

Condensation Reaction: These intermediates undergo a condensation reaction to form the

sulfonylurea linkage, which is the core structure of Flupyrsulfuron-methyl.[8]

Formation of Sodium Salt (for Flupyrsulfuron-methyl-sodium): The resulting

Flupyrsulfuron-methyl can then be neutralized with sodium hydroxide to produce the

sodium salt form, which has enhanced water solubility.[8]
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Analysis of Flupyrsulfuron-methyl in Soil
The analysis of Flupyrsulfuron-methyl residues in environmental samples such as soil is

crucial for monitoring its persistence and potential impact. Two common methods for this

analysis are High-Performance Liquid Chromatography (HPLC) and bioassays.

1. High-Performance Liquid Chromatography (HPLC) Method Outline:

This method provides a quantitative measurement of the herbicide concentration.

Extraction:

A known weight of the soil sample is taken.

The herbicide is extracted from the soil using a suitable organic solvent.

The mixture is agitated (e.g., by shaking or sonication) to ensure efficient extraction.

The solid and liquid phases are separated by centrifugation or filtration.

Cleanup:

The extract may be subjected to a cleanup step, such as solid-phase extraction (SPE), to

remove interfering substances.

Analysis:

The cleaned-up extract is concentrated and dissolved in a suitable solvent for HPLC

analysis.

The sample is injected into an HPLC system equipped with a suitable column (e.g., C18)

and a detector (e.g., UV or mass spectrometer).

The concentration of Flupyrsulfuron-methyl is determined by comparing the peak area of

the sample to that of a known standard.

2. Bioassay Method Outline:

Bioassays are a sensitive method to detect the phytotoxic effects of herbicide residues.
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Principle: This method uses the germination and growth of a sensitive plant species (e.g.,

lentils) to indicate the presence of the herbicide in the soil.[9]

Procedure:

Soil samples suspected of containing Flupyrsulfuron-methyl residues are collected.

A set of control soils with known concentrations of the herbicide are also prepared.

Seeds of a sensitive indicator plant are sown in both the sample and control soils.

The plants are grown under controlled conditions for a specific period.

Analysis:

The growth of the plants in the sample soil is compared to the growth in the control soils.

Inhibition of root or shoot growth in the sample soil indicates the presence of phytotoxic

residues.[9] The concentration can be estimated by comparing the level of inhibition to that

observed in the control soils. The bioassay technique has been reported to be more

sensitive than HPLC for detecting low levels of sulfonylurea residues.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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